Cas no 2228203-05-0 (1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid
• CAS No: 2228203-05-0
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5998992
• PubChem ID: 165830728
• Update Time: 2025-05-23

1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid
• EN300-1871917
• 1-(1-{[(tert-butoxy)carbonyl]amino}cyclopentyl)cyclohexane-1-carboxylic acid
• 2228203-05-0

• Inchi： 1S/C17H29NO4/c1-15(2,3)22-14(21)18-17(11-7-8-12-17)16(13(19)20)9-5-4-6-10-16/h4-12H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： QWJARAGQIPLXKX-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)C1(CCCC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid

Introduction to 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid (CAS No. 2228203-05-0)

1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228203-05-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex stereochemical architecture, which includes cyclopentyl and cyclohexyl moieties linked through an amide-like functional group. The presence of a tert-butoxy carbonyl (Boc) group in its structure suggests potential utility as an intermediate in the synthesis of more complex pharmacophores, particularly in the development of bioactive molecules targeting neurological and immunological pathways.

The structural framework of 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid combines the rigid constraints of the cyclopentyl ring with the conformational flexibility of the cyclohexane ring. This unique combination can be exploited to modulate binding interactions with biological targets, making it a valuable scaffold for drug discovery. The Boc-protected amine functionality not only serves as a protective group during synthetic manipulations but also introduces a polar moiety that can enhance solubility and binding affinity in aqueous environments.

In recent years, there has been growing interest in the development of small-molecule modulators that interact with G-protein coupled receptors (GPCRs), a vast superfamily of membrane receptors involved in numerous physiological processes. The cycloalkyl structure of 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid bears resemblance to natural ligands that bind to GPCRs, suggesting potential as a lead compound or building block for novel therapeutics. For instance, studies have demonstrated that cyclic amine derivatives can exhibit high affinity for certain GPCR subtypes, making them promising candidates for treating conditions such as pain, inflammation, and neurodegenerative disorders.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening (HTS) to identify novel drug candidates. The structural features of 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid, particularly its ability to adopt multiple conformations due to the presence of both cyclopentyl and cyclohexyl rings, makes it an attractive candidate for virtual screening campaigns. Advanced molecular modeling techniques have been employed to predict binding modes and affinity profiles, guiding experimental synthesis efforts toward optimizing pharmacokinetic properties.

Moreover, the Boc protection on the amine group allows for selective deprotection under mild acidic conditions, facilitating late-stage functionalization without compromising the integrity of other functional groups. This feature is particularly advantageous in multi-step synthetic routes where orthogonal protecting group strategies are employed. Such flexibility in synthetic design is crucial for constructing complex molecular architectures with tailored biological activities.

Recent advances in biocatalysis have also highlighted the potential of enzymes in facilitating stereoselective transformations. Enzymes such as cytochrome P450 monooxygenases and flavin-dependent oxidoreductases have been successfully used to introduce oxygenated functionalities into cyclic scaffolds like those found in 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid. These biocatalytic approaches not only improve synthetic efficiency but also minimize unwanted byproducts, aligning with green chemistry principles.

The compound’s potential relevance extends to immunomodulatory applications as well. Cycloalkylamine derivatives have been reported to interact with immune cell surface receptors, influencing signaling pathways involved in inflammation and immune response regulation. Preclinical studies have begun to explore how modifications at the cyclopentyl and cyclohexyl positions can fine-tune immunological activity without triggering off-target effects. This underscores the importance of structural diversity in medicinal chemistry, where subtle changes can significantly alter biological outcomes.

In conclusion, 1-(1-{(tert-butoxy)carbonylamino}cyclopentyl)cyclohexane-1-carboxylic acid (CAS No. 2228203-05-0) represents a promising candidate for further exploration in drug discovery programs targeting neurological and immunological diseases. Its unique structural features, combined with synthetic versatility and potential biological activity, position it as a valuable building block for developing next-generation therapeutics. Continued research into its derivatives will likely yield insights into novel mechanisms of action and therapeutic applications.